Cas no 50648-52-7 (R-8231)

• Product Name: R-8231
• CAS No: 50648-52-7
• MF: C₁₃H₁₁BrN₂O₄S
• MW: 371.206441164017
• CID: 369901
• PubChem ID: 3084926
• Update Time: 2025-04-19

R-8231 Chemical and Physical Properties

Names and Identifiers

• R-8231
• 6-(3-bromophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole,oxalic acid
• 7-(3-bromophenyl)-4-thia-1,6-diazabicyclo[3.3.0]octa-2,5-diene, oxalic acid
• R 8231
• Imidazo(2,1-b)thiazole, 6-(3-bromophenyl)-5,6-dihydro-, (+-)-, ethanedioate (1:1)
• 6-(3-Bromophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole;oxalic acid
• 50648-52-7
• Oxalic acid--6-(3-bromophenyl)-5,6-dihydroimidazo[2,1-b][1,3]thiazole (1/1)
• CHEMBL3244724
• DTXSID70964882

• Inchi： 1S/C11H9BrN2S.C2H2O4/c12-9-3-1-2-8(6-9)10-7-14-4-5-15-11(14)13-10;3-1(4)2(5)6/h1-6,10H,7H2;(H,3,4)(H,5,6)
• InChI Key： RLCKOBLWSSOAOS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CN2C=CSC2=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 369.96233
• Monoisotopic Mass: 369.96229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 90.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazothiazoles